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Compound of Interest

Compound Name: Myosmine-d4

Cat. No.: B014639

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and applications of Myosmine-d4. This deuterated analog of myosmine serves as a
critical internal standard for quantitative analysis in various research, particularly in toxicology
and metabolomics.

Chemical Properties and Structure

Myosmine-d4, the deuterated form of the tobacco alkaloid myosmine, is distinguished by the
substitution of four hydrogen atoms with deuterium on the pyridine ring. This isotopic labeling
provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-
based analytical methods.

Table 1: Chemical and Physical Properties of Myosmine-d4
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Property Value Source

Chemical Formula CoHeDaN2 [1]

Molecular Weight 150.21 g/mol [1]

CAS Number 66148-17-2 [2]
3-(3,4-dihydro-2H-pyrrol-5-

IUPAC Name ( o Y by N/A
yl)pyridine-2,4,5,6-d4
Myosmine-d4 (pyridine-d4), 3-

Synonyms (3,4-Dihydro-2H-pyrrol-5- [2]
yl)pyridine-d4

Appearance Solid [2]

Color Brown to reddish brown [2]
2H]C1=C(C2=NCCC2)C([2H

SMILES [2H] ( )C([2H]) 2]
=C([2H])C([2H])=N1
InChl=1S/C9H10N2/c1-3-8(7-
10-5-1)9-4-2-6-11-

InChl N/A

9/h1,3,5,7H,2,4,6H2/i1D,3D,5
D,7D

Table 2: Computed Physicochemical Properties of Myosmine (Non-deuterated)

Property Value Source

Melting Point 40.5-42°C [3]

Boiling Point 2447 £ 22.0 °C at 760 mmHg N/A

Flash Point 101.8+22.3°C N/A

Density 1.1+0.1 g/cm3 N/A

logP -0.63 N/A

pKa 5.26 N/A

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720008283en_30857e7345.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720008283en_30857e7345.pdf
https://www.medchemexpress.com/myosmine-d4.html
https://www.medchemexpress.com/myosmine-d4.html
https://www.medchemexpress.com/myosmine-d4.html
https://www.medchemexpress.com/myosmine-d4.html
https://www.medchemexpress.com/myosmine-d4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Myosmine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note: Experimental physical properties for Myosmine-d4 are not readily available. The data for
non-deuterated myosmine is provided as an approximation.

The chemical structure of Myosmine-d4 consists of a pyridine ring deuterated at positions 2, 4,
5, and 6, which is attached to a 3,4-dihydro-2H-pyrrole ring at the 3-position.

Experimental Protocols
Synthesis of Myosmine

A general synthesis for non-deuterated myosmine has been described, which can be adapted
for the synthesis of Myosmine-d4 by utilizing a deuterated pyridine precursor. A convenient
two-step synthesis of myosmine has been reported.[4] The synthesis of deuterated tobacco
alkaloids, including nicotine, nornicotine, and cotinine, has also been documented and may
offer insights into the synthesis of Myosmine-d4.

Purification of Alkaloids

The purification of alkaloids like myosmine, and by extension Myosmine-d4, can be achieved
through various chromatographic techniques.[5][6][7] Common methods include:

o Extraction: Initial extraction from a reaction mixture is typically performed using an organic
solvent.[7][8]

o Column Chromatography: Silica gel is a frequently used stationary phase for the separation
of alkaloids.[6] The choice of solvent system is critical for effective separation.

o Preparative High-Performance Liquid Chromatography (HPLC): This technique can be
employed for final purification to achieve high purity.

Characterization

The structural confirmation and purity assessment of Myosmine-d4 are crucial. The primary
analytical techniques used for characterization are Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: Will show the absence of signals corresponding to the protons at positions 2, 4,
5, and 6 of the pyridine ring. The remaining proton signals of the dihydropyrrole ring can
be assigned.

o 183C NMR: The carbon signals of the deuterated pyridine ring will show characteristic
splitting patterns due to coupling with deuterium.[3]

e Mass Spectrometry (MS):

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for the
analysis of myosmine and its deuterated analog.[9][10][11][12] The mass spectrum of
Myosmine-d4 will show a molecular ion peak (M+) at m/z 150, which is 4 mass units
higher than that of non-deuterated myosmine (m/z 146).[9][10] Significant fragment ions
for Myosmine-d4 are observed at m/z 122 and 150.[9][10]

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique
provides high sensitivity and selectivity for the quantification of Myosmine-d4.[2][13][14]

Application as an Internal Standard

The primary and most significant application of Myosmine-d4 is as an internal standard in
guantitative analytical methods, particularly for the determination of myosmine in various
biological and environmental samples.[2] The use of a stable isotope-labeled internal standard
like Myosmine-d4 is considered the gold standard in quantitative mass spectrometry as it
effectively corrects for variations in sample preparation, instrument response, and matrix
effects.[15][16]

Experimental Workflow for Quantitative Analysis using
Myosmine-d4

The following diagram illustrates a typical workflow for the quantification of myosmine in a
sample using Myosmine-d4 as an internal standard.
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Caption: Workflow for quantitative analysis using Myosmine-d4 as an internal standard.
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Signaling Pathways and Biological Context

Myosmine itself is a minor tobacco alkaloid that has been found in various nuts and food
products.[2] It exhibits low affinity for a42 nicotinic acetylcholine receptors (nAChR).[2]
Myosmine is known to be genotoxic in human cells and can be activated through nitrosation
and peroxidation to form reactive intermediates with carcinogenic potential.[17] The metabolism
of myosmine has been studied in rats, with major metabolites identified as 3-pyridylacetic acid
and 4-oxo-4-(3-pyridyl)butyric acid.[18]

Myosmine-d4 is primarily used as a tool for the accurate quantification of myosmine exposure
and metabolism, rather than for direct studies of its biological activity. The following diagram
illustrates the metabolic fate of myosmine.
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Caption: Simplified metabolic pathways of Myosmine.

In conclusion, Myosmine-d4 is an indispensable tool for researchers in the fields of analytical
chemistry, toxicology, and drug metabolism. Its well-defined chemical properties and its role as
a stable isotope-labeled internal standard enable accurate and reliable quantification of
myosmine, contributing to a better understanding of its exposure and biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014639#myosmine-d4-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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